Cas no 2023769-44-8 (Tert-butyl 6-amino-3-fluoro-2-methylbenzoate)

• Product Name: Tert-butyl 6-amino-3-fluoro-2-methylbenzoate
• CAS No: 2023769-44-8
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6389245
• PubChem ID: 137939949
• Update Time: 2025-06-12

Tert-butyl 6-amino-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-amino-3-fluoro-2-methylbenzoate
• 2023769-44-8
• EN300-6509055

• Inchi： 1S/C12H16FNO2/c1-7-8(13)5-6-9(14)10(7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： WKFSSZSKZMLZEE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 6-amino-3-fluoro-2-methylbenzoate

Recent Advances in the Study of Tert-butyl 6-amino-3-fluoro-2-methylbenzoate (CAS: 2023769-44-8)

Tert-butyl 6-amino-3-fluoro-2-methylbenzoate (CAS: 2023769-44-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The presence of the tert-butyl ester group, combined with the amino and fluoro substituents, makes it a versatile intermediate for the synthesis of more complex molecules. Recent studies have focused on optimizing its synthetic pathways and exploring its biological activities.

One of the key areas of research involving Tert-butyl 6-amino-3-fluoro-2-methylbenzoate is its role as a building block in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, which are crucial for targeting cancer-related pathways. The compound's ability to undergo further functionalization has enabled researchers to create a library of derivatives with enhanced pharmacological properties. This has opened new avenues for the design of targeted therapies with improved efficacy and reduced side effects.

In addition to its applications in drug discovery, Tert-butyl 6-amino-3-fluoro-2-methylbenzoate has also been investigated for its potential in agrochemical research. A recent report highlighted its use as a precursor for the synthesis of herbicides with selective activity against resistant weed species. The fluorine atom in the compound plays a critical role in enhancing the bioavailability and stability of the resulting agrochemicals, making them more effective in field applications. These findings underscore the compound's versatility and its importance in addressing global challenges in agriculture.

Another noteworthy aspect of Tert-butyl 6-amino-3-fluoro-2-methylbenzoate is its involvement in the development of fluorescent probes for biological imaging. Researchers have exploited the amino and fluoro substituents to design probes that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. This has significant implications for understanding disease mechanisms and monitoring therapeutic responses. A recent study published in Analytical Chemistry (2024) showcased the compound's utility in developing near-infrared fluorescent probes for in vivo imaging, highlighting its potential in diagnostic applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Tert-butyl 6-amino-3-fluoro-2-methylbenzoate. Current methods often involve multi-step reactions with moderate yields, necessitating further optimization. Recent efforts have focused on developing greener synthetic routes using catalytic processes to improve efficiency and reduce environmental impact. A team of researchers from the University of Cambridge recently reported a novel catalytic method that significantly enhances the yield and purity of the compound, paving the way for its broader application in industrial settings.

In conclusion, Tert-butyl 6-amino-3-fluoro-2-methylbenzoate (CAS: 2023769-44-8) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its role as a versatile intermediate, combined with its potential in drug discovery, agrochemical development, and biological imaging, makes it a focal point of ongoing research. Future studies are expected to further elucidate its mechanisms of action and explore new applications, solidifying its position as a key player in the field. The continuous optimization of its synthetic pathways will also be critical in unlocking its full potential for industrial and therapeutic use.